Cas no 229326-17-4 (2-(2-Aminopropan-2-yl)aniline)

• Product Name: 2-(2-Aminopropan-2-yl)aniline
• CAS No: 229326-17-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD08276909
• CID: 254435
• PubChem ID: 21719463
• Update Time: 2025-04-19

2-(2-Aminopropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-amino-a,a-dimethyl-
• 2-(2-Amino-2-propyl)aniline
• 2-(2-aminopropan-2-yl)aniline
• 2-AMINO-ALPHA,ALPHA-DIMETHYLBENZENEMETHANAMINE
• 2-amino-α,α-dimethylbenzenemethanamine
• BENZENEMETHANAMINE, 2-AMINO-α,α-DIMETHYL
• SCHEMBL4706664
• EN300-221823
• D86445
• Benzenemethanamine, 2-amino-alpha,alpha-dimethyl-
• CS-0239961
• BENZENEMETHANAMINE, 2-AMINO-ALPHA,ALPHA-DIMETHYL
• MFCD08276909
• ZB0059
• AKOS006284998
• 2-Amino-alpha,alpha-dimethylbenzylamine
• SB76657
• 2-(2-Amino-2-propanyl)aniline
• 229326-17-4
• FT-0768316
• 2-(2-Aminopropan-2-yl)aniline

• MDL： MFCD08276909
• Inchi： 1S/C9H14N2/c1-9(2,11)7-5-3-4-6-8(7)10/h3-6H,10-11H2,1-2H3
• InChI Key： MWUKUEYFFYQSQE-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 2.74410

2-(2-Aminopropan-2-yl)aniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes